molecular formula C13H18O3 B8383430 3-[1,3]Dioxolan-2-yl-1-o-tolyl-propan-1-ol

3-[1,3]Dioxolan-2-yl-1-o-tolyl-propan-1-ol

Cat. No.: B8383430
M. Wt: 222.28 g/mol
InChI Key: NUVARLRKRMDDMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[1,3]Dioxolan-2-yl-1-o-tolyl-propan-1-ol is a useful research compound. Its molecular formula is C13H18O3 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H18O3

Molecular Weight

222.28 g/mol

IUPAC Name

3-(1,3-dioxolan-2-yl)-1-(2-methylphenyl)propan-1-ol

InChI

InChI=1S/C13H18O3/c1-10-4-2-3-5-11(10)12(14)6-7-13-15-8-9-16-13/h2-5,12-14H,6-9H2,1H3

InChI Key

NUVARLRKRMDDMN-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1C(CCC2OCCO2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of Mg turnings (134.0 mg, 5.6 mg-at.) and catalytic amount of iodine in 20 mL THF was added dropwise 2-(2-bromoethyl)-[1,3]dioxolane (500.0 mg, 2.8 mmol) with heating over a period of 30 min. After stirring the mixture for 30 min at 63° C. the reaction was cooled to −30° C. and 2-methyl-benzaldehyde (275.0 mg, 2.5 mmol) was slowly added as a solution in 5 mL THF. The temperature was maintained at −30° C. for 1 h and then slowly raised to room temperature over a period of 3 h. The excess Grignard reagent was destroyed by the careful addition of saturated aqueous NH4Cl (40 mL). The resulting mixture was extracted with ethyl acetate (3×30 mL) and the combined organic layers washed with brine (2×20 mL). After evaporation of the solvent, the product was isolated by flash column chromatography eluting with 0 to 50% EtOAc/hexanes affording 290 mg of the title compound as a light yellow oil.
[Compound]
Name
Mg
Quantity
134 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step Two
Quantity
275 mg
Type
reactant
Reaction Step Three
Name
Quantity
5 mL
Type
solvent
Reaction Step Three

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